Cas no 2177-95-9 (Hexadecanoic acid, 12-oxo-)

• Product Name: Hexadecanoic acid, 12-oxo-
• CAS No: 2177-95-9
• MF: C₁₆H₃₀O₃
• MW: 270.407605648041
• CID: 1404338
• PubChem ID: 15584315
• Update Time: 2025-04-20

Hexadecanoic acid, 12-oxo- Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, 12-oxo-
• 12-Keto-hexadecansaeure
• 12-Ketopalmitic acid
• 12-Oxohexadecanoic acid
• 2177-95-9
• G64574

• Inchi： 1S/C16H30O3/c1-2-3-12-15(17)13-10-8-6-4-5-7-9-11-14-16(18)19/h2-14H2,1H3,(H,18,19)
• InChI Key： QHUIAVKMVKXGAP-UHFFFAOYSA-N
• SMILES： O=C(CCCC)CCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 270.2196
• Monoisotopic Mass: 270.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37